3-[(3,3,3-trifluoropropoxy)methyl]-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 3-(3,3,3-trifluoropropoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C10H11ClF6N2O3S/c11-23(20,21)8-5-19(3-1-9(12,13)14)18-7(8)6-22-4-2-10(15,16)17/h5H,1-4,6H2
• InChI Key: YMEAGTLWEBGQFU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CCC(F)(F)F)COCCC(F)(F)F)S(=O)(=O)Cl
• Molecular Formula: C10H11ClF6N2O3S
• Molecular Weight: 388.72 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. The trifluoropropyl and trifluoropropoxy groups would be attached to the pyrazole ring. These groups are likely to influence the overall shape and electronic distribution of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyrazole ring and the trifluoropropyl and trifluoropropoxy groups. The pyrazole ring is aromatic and relatively stable, but can participate in various chemical reactions under certain conditions.

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound to minimize risk of exposure.